3-(3,4-dimethoxyphenyl)-5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H15N3O5/c1-10-12(5-4-6-13(10)20(21)22)17-18-16(19-25-17)11-7-8-14(23-2)15(9-11)24-3/h4-9H,1-3H3
• InChI Key: DFWKCVQMXPRNIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C2=NC(=NO2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C17H15N3O5
• Molecular Weight: 341.32 g/mol

Description

3-(3,4-dimethoxyphenyl)-5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazole, also known as DMNO, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. DMNO is a derivative of oxadiazole and is known for its unique structural features that make it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of 3-(3,4-dimethoxyphenyl)-5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of protein kinase C (PKC), which is involved in various cellular processes, including cell growth and differentiation. This compound has also been shown to inhibit the activity of phosphodiesterase (PDE), which is involved in the regulation of cyclic nucleotides.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the inhibition of angiogenesis. This compound has also been shown to have anti-inflammatory effects, as it has been shown to inhibit the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(3,4-dimethoxyphenyl)-5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazole is its unique structural features, which make it a promising candidate for various applications. This compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of 3-(3,4-dimethoxyphenyl)-5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazole, including the development of more efficient synthesis methods, the investigation of its potential applications in drug delivery systems, and the study of its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. This compound also has potential applications in the field of optoelectronics, and further research is needed to explore its potential in this area. Additionally, the development of more water-soluble derivatives of this compound could lead to its increased use in various applications.

Synthesis Methods

3-(3,4-dimethoxyphenyl)-5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazole can be synthesized using a variety of methods, including the reaction of 3,4-dimethoxybenzohydrazide with 2-methyl-3-nitrobenzoyl chloride in the presence of triethylamine. The resulting compound is then treated with phosphorus oxychloride to obtain this compound. Another method involves the reaction of 3,4-dimethoxybenzohydrazide with 2-methyl-3-nitrobenzoyl isothiocyanate in the presence of triethylamine, followed by the reaction with phosphorus oxychloride to obtain this compound.

Scientific Research Applications

3-(3,4-dimethoxyphenyl)-5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. This compound has also been studied for its potential use as an antibacterial agent, as it has shown activity against various bacterial strains.
In materials science, this compound has been studied for its potential use in organic electronics, as it has shown promising results as a hole-transporting material in organic light-emitting diodes (OLEDs). This compound has also been studied for its potential use in optoelectronic devices, such as solar cells and sensors.
In environmental science, this compound has been studied for its potential use as a fluorescent probe for the detection of heavy metal ions in water. This compound has also been studied for its potential use in the remediation of contaminated soil and water.